Cas no 34613-09-7 (2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile)
34613-09-7 structure
Product Name:2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile
CAS No:34613-09-7
MF:C9H4N2O2
MW:172.140261650085
CID:292634
PubChem ID:12198333
Update Time:2025-04-19
2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile
- 1,3-dioxoisoindole-5-carbonitrile
- 1H-Isoindole-5-carbonitrile, 2,3-dihydro-1,3-dioxo-
- 5-CYANO PHTHALIMIDE
- 1,3-dioxo-1,3-dihydro-isoindole-5-carbonitrile
- 1,3-dioxoisoindoline-5-carbonitrile
- 2,3-dihydro-1,3-dioxo-1H-isoindol-5-carbonitrile
- 4-cyanophthalimide
- CTK1B7580
- FT-0695507
- KB-42995
- Oprea1_840838
- SureCN2809485
- 1,3-dioxo-2,3-dihydro-1H-isoindole-5-carbonitrile
- AKOS006273670
- DTXSID10480071
- QHDMHBFJCZJMHD-UHFFFAOYSA-N
- 34613-09-7
- 5-cyanophthalimide
- SCHEMBL2809485
-
- Inchi: 1S/C9H4N2O2/c10-4-5-1-2-6-7(3-5)9(13)11-8(6)12/h1-3H,(H,11,12,13)
- InChI Key: QHDMHBFJCZJMHD-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C#N)C=CC=2C(N1)=O
Computed Properties
- Exact Mass: 172.02732
- Monoisotopic Mass: 172.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 69.96
2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
34613-09-7 (2,3-dihydro-1,3-dioxo-1H-Isoindole-5-carbonitrile) Related Products
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